Cas no 2229428-43-5 (3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol)

3-Amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol is a specialized organic compound featuring a pyrazole core substituted with trimethyl groups and an amino-propanol side chain. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl groups enhances its utility in derivatization reactions, enabling the formation of amides, esters, or other tailored functionalities. Its pyrazole moiety contributes to potential biological activity, while the trimethyl substitution may improve stability and lipophilicity. The compound is suited for applications requiring precise molecular modifications, particularly in drug discovery and fine chemical development. Proper handling under controlled conditions is recommended due to its reactive groups.
3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol structure
2229428-43-5 structure
Product Name:3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol
CAS No:2229428-43-5
MF:C9H17N3O
MW:183.250781774521
CID:6415732
PubChem ID:165676174
Update Time:2025-06-08

3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol
    • 2229428-43-5
    • EN300-1784162
    • Inchi: 1S/C9H17N3O/c1-6-9(8(4-10)5-13)7(2)12(3)11-6/h8,13H,4-5,10H2,1-3H3
    • InChI Key: QSPIJPIPWULKQJ-UHFFFAOYSA-N
    • SMILES: OCC(CN)C1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 183.137162174g/mol
  • Monoisotopic Mass: 183.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 64.1Ų

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Additional information on 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Analysis of 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2229428-43-5)

In the rapidly evolving field of pharmaceutical and chemical research, 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2229428-43-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and amino alcohol functional groups, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and selectivity in various biochemical pathways.

The compound's trimethyl-1H-pyrazole moiety is a key feature that contributes to its stability and interaction with biological targets. This structural element is often explored in the design of kinase inhibitors and GPCR modulators, which are hot topics in current drug development trends. With the growing demand for precision medicine and targeted therapies, 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol offers a promising scaffold for developing novel therapeutic agents.

From a synthetic chemistry perspective, the compound's amino alcohol group provides an excellent handle for further derivatization. This feature aligns with the increasing focus on green chemistry and sustainable synthesis, as it enables efficient catalytic transformations with minimal waste generation. Many research teams are investigating its potential as a chiral building block for asymmetric synthesis, a field that has gained tremendous momentum in recent years.

The analytical characterization of 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are being employed to fully understand its conformational properties. These studies are crucial for establishing structure-activity relationships (SAR), which is a fundamental aspect of modern medicinal chemistry research.

In the context of computational chemistry and AI-driven drug design, this compound serves as an excellent case study for molecular docking simulations and quantum mechanical calculations. The integration of these computational approaches with experimental data is revolutionizing how researchers approach lead optimization in pharmaceutical development.

The stability profile of 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol under various conditions is another area of active investigation. Understanding its degradation pathways and developing appropriate formulation strategies are essential for potential pharmaceutical applications. These studies contribute valuable data to the broader discussion about drug stability and shelf-life optimization.

From a commercial perspective, the compound's patent landscape and intellectual property considerations are being closely monitored by industry experts. The growing interest in specialty chemicals and fine chemical intermediates has created a dynamic market for such innovative molecular entities.

Environmental and toxicological assessments of 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol are also underway, reflecting the pharmaceutical industry's commitment to safety evaluation and regulatory compliance. These studies are particularly relevant in light of increasing regulatory scrutiny and the push for more eco-friendly pharmaceuticals.

The compound's potential applications extend beyond pharmaceuticals into areas such as agrochemicals and functional materials. Its structural features make it an interesting candidate for developing new crop protection agents or advanced materials with specific electronic or optical properties.

As research on 3-amino-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol progresses, the scientific community continues to uncover new aspects of its chemistry and potential applications. The compound represents an excellent example of how fundamental chemical research can lead to discoveries with far-reaching implications across multiple industries.

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